Cas no 51730-94-0 (Propanol, 1(or2)-(methyl-2-phenoxyethoxy)-)

• Product Name: Propanol, 1(or2)-(methyl-2-phenoxyethoxy)-
• CAS No: 51730-94-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD18969841
• CID: 374475
• PubChem ID: 103528
• Update Time: 2025-11-02

Propanol, 1(or2)-(methyl-2-phenoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanol, 1(or2)-(methyl-2-phenoxyethoxy)-
• (methyl-2-phenoxyethoxy)propanol
• 3-[(1-Phenoxy-2-propanyl)oxy]-1-propanol
• DIPROPYLENEGLYCOLPHENYLETHER
• 3-[(1-phenoxypropan-2-yl)oxy]propan-1-ol
• Propanol, (methyl-2-phenoxyethoxy)-
• F87185
• 3-((1-Phenoxypropan-2-yl)oxy)propan-1-ol
• AKOS025396479
• Propanol, 1(or 2)-(methyl-2-phenoxyethoxy)-
• 1823566-66-0
• MFCD28159317
• 3-(1-phenoxypropan-2-yloxy)propan-1-ol
• 51730-94-0
• 3-((1-phenoxy-2-propanyl)oxy)-1-propanol
• Q20878964
• 1-Propanol, 3-(1-methyl-2-phenoxyethoxy)-
• A10732
• HGMRWDYHWJNAQY-UHFFFAOYSA-N
• PPG-2 PHENYL ETHER

• MDL： MFCD18969841
• Inchi： 1S/C12H18O3/c1-11(14-9-5-8-13)10-15-12-6-3-2-4-7-12/h2-4,6-7,11,13H,5,8-10H2,1H3
• InChI Key： HGMRWDYHWJNAQY-UHFFFAOYSA-N
• SMILES： O(CCCO)C(C)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 1.9

Experimental Properties

• Density: 1.05
• Boiling Point: 340.8°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.504
• PSA: 38.69

Additional information on Propanol, 1(or2)-(methyl-2-phenoxyethoxy)-

Propanol, 1(or2)-(methyl-2-phenoxyethoxy)- (CAS No. 51730-94-0): Properties, Applications, and Market Insights

Propanol, 1(or2)-(methyl-2-phenoxyethoxy)- (CAS No. 51730-94-0) is a specialized organic compound that has gained significant attention in industrial and research applications. This ether-alcohol derivative combines the properties of both propanol and phenoxyethoxy functional groups, making it a versatile intermediate in various chemical processes. With the increasing demand for eco-friendly solvents and high-performance additives, this compound has emerged as a subject of interest in sustainable chemistry discussions.

The molecular structure of Propanol, 1(or2)-(methyl-2-phenoxyethoxy)- features a unique combination of hydrophilic and lipophilic characteristics. This amphiphilic nature makes it particularly valuable in formulations requiring balanced solubility properties. Recent studies in green chemistry applications have highlighted its potential as a low-toxicity alternative to traditional solvents, aligning with current industry trends toward safer chemical alternatives.

In the pharmaceutical sector, CAS 51730-94-0 has shown promise as an excipient in drug delivery systems. Its controlled solubility profile enables precise modulation of drug release rates, addressing one of the key challenges in formulation science. Researchers are particularly interested in its potential for enhanced bioavailability of poorly soluble active pharmaceutical ingredients (APIs), a hot topic in modern pharma research.

The compound's surface-active properties make it valuable in specialty chemical applications. In the personal care industry, it serves as a key ingredient in advanced formulations, particularly in products requiring mild surfactants and emollient properties. This aligns with growing consumer demand for gentle yet effective cosmetic ingredients, especially in sensitive skin care products.

Industrial applications of Propanol, 1(or2)-(methyl-2-phenoxyethoxy)- extend to the field of polymer chemistry, where it functions as a reactive diluent and viscosity modifier. Its ability to influence polymer chain mobility while maintaining good compatibility with various resin systems makes it valuable in coating formulations and adhesive technologies. These applications are particularly relevant in the context of developing low-VOC products that meet stringent environmental regulations.

From a synthetic chemistry perspective, CAS 51730-94-0 offers interesting possibilities as a building block for more complex molecules. Its ether-alcohol functionality provides multiple sites for chemical modification, making it useful in custom synthesis applications. This characteristic has attracted attention in the development of specialty chemicals for niche applications, including electronic materials and advanced lubricants.

The global market for Propanol, 1(or2)-(methyl-2-phenoxyethoxy)- has shown steady growth, driven by increasing demand from Asia-Pacific regions and expanding applications in green technologies. Market analysts note particular interest in its potential as a bio-based chemical intermediate, reflecting broader industry shifts toward sustainable raw materials. Current research focuses on optimizing production processes to improve cost-effectiveness and environmental footprint.

Quality specifications for 51730-94-0 typically include parameters such as purity grade, water content, and impurity profiles. These specifications are crucial for applications in high-performance formulations where consistency and reliability are paramount. Recent advancements in analytical chemistry techniques have enabled more precise characterization of this compound, supporting its use in critical applications.

Storage and handling recommendations for Propanol, 1(or2)-(methyl-2-phenoxyethoxy)- emphasize standard chemical safety practices. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain product integrity. This includes protection from moisture absorption and prolonged exposure to extreme temperatures, which could affect its performance in sensitive applications.

Future research directions for CAS 51730-94-0 include exploring its potential in energy storage systems and advanced material science. Preliminary studies suggest possible applications in battery electrolytes and conductive polymers, areas that are currently at the forefront of materials research. These developments could significantly expand the compound's market potential in coming years.

In conclusion, Propanol, 1(or2)-(methyl-2-phenoxyethoxy)- represents an interesting case study in specialty chemical innovation. Its unique combination of properties addresses several current challenges in formulation science and material development. As industries continue to prioritize sustainability and performance, this compound is well-positioned to find new applications across diverse sectors, from healthcare products to advanced manufacturing technologies.